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Compound of Interest

Compound Name: C14H14Cl202

Cat. No.: B8036094

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the insecticidal efficacy of compounds derived
from C14H14CI202 analogs, primarily focusing on Methoxychlor and its derivatives, in relation
to the foundational yet controversial insecticide, DDT. The data presented is curated from
various scientific studies to offer a quantitative and qualitative understanding of their
performance. Detailed experimental protocols for common bioassays are also included to aid in
the replication and further investigation of these compounds.

Introduction to C14H14CI202 Analogs and their
Significance

The chemical formula C14H14CI202 corresponds to Methoxychlor, an organochlorine
insecticide developed as an alternative to DDT (Dichlorodiphenyltrichloroethane).[1][2] Like
DDT, Methoxychlor and its analogs target the nervous systems of insects.[3] The primary
appeal of these analogs lies in their potential for lower environmental persistence and reduced
bioaccumulation in non-target organisms compared to DDT.[4] This guide explores the
structure-activity relationships and comparative toxicities of these compounds, providing
valuable data for the development of safer and more effective insecticides.

Comparative Efficacy Data
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The following tables summarize the insecticidal efficacy of DDT, Methoxychlor, and various
analogs against susceptible and resistant strains of the housefly (Musca domestica) and
mosquito larvae (Culex quinquefasciatus). The data is presented as the median lethal
concentration (LC50) or median lethal dose (LD50), which represents the concentration or
dose of the insecticide required to kill 50% of the test population. It is important to note that the
data is compiled from various studies, and direct comparison should be made with caution due
to potential variations in experimental conditions.

Table 1: Comparative Toxicity of DDT and Methoxychlor Analogs to Houseflies (Musca
domestica)
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Chemical Target Species
Compound . LD50 (ug/g) Reference
Structure Strain

1,1,1-trichloro-
2,2-bis(p-

,p'-DDT Susceptible 8.0 5][6

PP chlorophenyl)eth P [Slie]
ane

DDT-Resistant >1000 [5][6]

1,1,1-trichloro-

2,2-bis(p- ]

Methoxychlor Susceptible 12.0 [5][6]
methoxyphenyl)e
thane

DDT-Resistant 35.0 [5116]

1,1,1-trichloro-

2,2-bis(p- ]

Ethoxychlor Susceptible 20.0 [5][6]
ethoxyphenyl)eth
ane

DDT-Resistant 50.0 [5]16]

1,1,1-trichloro-

2,2-bis(p- ]

Methylchlor Susceptible 15.0 [5][6]
methylphenyl)eth
ane

DDT-Resistant 100.0 [5][6]

1,1,1-trichloro-

2,2-bis(p- .

Propyloxychlor Susceptible 40.0 [5][6]
propoxyphenyl)et
hane

DDT-Resistant 150.0 [5][6]

Table 2: Comparative Toxicity of DDT Analogs to Mosquito Larvae (Culex quinquefasciatus)
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Compound Chemical Structure LC50 (ppm) Reference

1,1,1-trichloro-2,2-
p,p'-DDT bis(p- 0.0035 [51[6]

chlorophenyl)ethane

1,1,1-trichloro-2,2-
bis(p-

Methoxychlor 0.0080 [5]1[6]
methoxyphenyl)ethan

e

1,1,1-trichloro-2,2-
Ethoxychlor bis(p- 0.015 [5][6]
ethoxyphenyl)ethane

1,1,1-trichloro-2,2-
Methylchlor bis(p- 0.012 [51[6]
methylphenyl)ethane

Experimental Protocols

The following are detailed methodologies for common insecticide bioassays used to determine
the efficacy of the compounds listed above.

Topical Application Bioassay for Houseflies

This method is used to determine the contact toxicity of an insecticide.

Materials:

Test insecticides and acetone (reagent grade)

Microsyringe or microapplicator

Adult houseflies (3-5 days old) of a susceptible and/or resistant strain

CO2 for anesthetization

Holding cages with food and water
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o Observation containers (e.g., Petri dishes with a screen lid)
Procedure:

o Preparation of Insecticide Solutions: Prepare a series of dilutions of the test insecticide in
acetone. A typical range would be from 0.1 to 100 pg/pL.

o Anesthetization: Anesthetize the adult houseflies using a brief exposure to CO2.

o Application: Apply a precise volume (typically 1 uL) of the insecticide solution to the dorsal
thorax of each anesthetized fly using a microsyringe. A control group should be treated with
acetone only.

o Holding and Observation: Place the treated flies in observation containers with access to
food (e.g., a sugar cube) and water. Maintain the flies at a constant temperature (e.g., 25°C)
and photoperiod.

o Mortality Assessment: Record mortality at 24 and 48 hours post-treatment. Flies are
considered dead if they are unable to move or stand.

o Data Analysis: Calculate the percentage mortality for each concentration, correcting for any
control mortality using Abbott's formula. Determine the LD50 value and its 95% confidence
intervals using probit analysis.

Larval Bioassay for Mosquitoes

This method assesses the toxicity of insecticides to mosquito larvae.

Materials:

Test insecticides and a suitable solvent (e.g., ethanol or acetone)

Third or early fourth-instar mosquito larvae

Beakers or small cups (e.g., 100 mL)

Dechlorinated or distilled water
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o Pipettes
e Larval food (e.g., fish food powder)
Procedure:

o Preparation of Test Solutions: Prepare a stock solution of the insecticide in a suitable solvent.
Create a series of dilutions in the test water (dechlorinated or distilled).

o Exposure: Place a known number of larvae (e.g., 20-25) into each beaker containing a
specific concentration of the insecticide solution. A control group with only the solvent in the
water should be included.

 Incubation: Maintain the beakers at a constant temperature (e.g., 27°C) and photoperiod.
Provide a small amount of larval food.

» Mortality Assessment: Record larval mortality at 24 hours post-exposure. Larvae are
considered dead if they do not move when gently prodded with a probe.

o Data Analysis: Calculate the percentage mortality for each concentration, correcting for
control mortality. Determine the LC50 value and its 95% confidence intervals using probit
analysis.

Mechanism of Action: Signaling Pathway

DDT, Methoxychlor, and their analogs primarily act on the voltage-gated sodium channels in
the nerve cell membranes of insects.[3][7] By binding to the channel protein, these insecticides
prolong the open state of the sodium channels, leading to a continuous influx of sodium ions.
This disrupts the normal transmission of nerve impulses, causing hyperexcitability, tremors,
paralysis, and ultimately, the death of the insect.[7]

Caption: Mechanism of action of DDT and Methoxychlor analogs on insect nerve cells.

Experimental Workflow for Efficacy Testing

The following diagram illustrates a typical workflow for evaluating the efficacy of new insecticide
analogs.
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Caption: General workflow for insecticide efficacy evaluation.

Conclusion

The exploration of C14H14CIl202 analogs, particularly derivatives of Methoxychlor, continues
to be a promising avenue in the quest for effective and environmentally benign insecticides.
The data presented in this guide highlights the structure-activity relationships that govern their
toxicity to insect pests. While many analogs show efficacy, the development of resistance
remains a significant challenge. Future research should focus on synthesizing novel analogs
with modified structures to evade resistance mechanisms while maintaining a favorable
environmental profile. The provided experimental protocols serve as a foundation for
standardized testing to ensure the comparability of results across different studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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